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Compound of Interest

Compound Name: Calcium iodide hydrate

Cat. No.: B7799291 Get Quote

This technical guide provides a comprehensive overview of the physical properties of calcium
iodide hydrate, intended for researchers, scientists, and professionals in drug development.

Calcium iodide (CaI₂) is an ionic compound that readily absorbs moisture from the air, forming

various hydrates, most commonly calcium iodide tetrahydrate (CaI₂·4H₂O) and calcium iodide

hexahydrate (CaI₂·6H₂O).[1][2] Understanding the physical characteristics of these hydrated

forms is crucial for their application in pharmaceuticals, chemical synthesis, and other research

areas.[1][3]

General Properties
Calcium iodide and its hydrates are typically colorless to yellowish-white crystalline solids or

powders.[2][4][5] They are known for their deliquescent nature, meaning they have a strong

tendency to absorb moisture from the atmosphere and dissolve in it.[2][6] When exposed to air,

they can slowly react with oxygen and carbon dioxide, leading to the formation of elemental

iodine, which imparts a yellowish color.[2]

Quantitative Physical Data
The following tables summarize the key physical properties of anhydrous calcium iodide and its

common hydrated forms. Note that some reported values for hydrates may reflect the

properties of the anhydrous salt after dehydration upon heating.

Table 1: General and Molar Mass Properties
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Property
Anhydrous
Calcium Iodide
(CaI₂)

Calcium Iodide
Tetrahydrate
(CaI₂·4H₂O)

Calcium Iodide
Hexahydrate
(CaI₂·6H₂O)

Molecular Formula CaI₂[6][7] CaH₈I₂O₄[5] CaH₁₂I₂O₆[8][9]

Molar Mass 293.89 g/mol [6][7] 365.95 g/mol [5][6][7] 401.98 g/mol [8][9]

Appearance White solid[6][7]

Colorless or light

yellow hexagonal

crystal or powder[5]

Colorless to yellowish-

white crystalline

powder[2]

Table 2: Thermal and Density Properties

Property
Anhydrous
Calcium Iodide
(CaI₂)

Calcium Iodide
Tetrahydrate
(CaI₂·4H₂O)

Calcium Iodide
Hexahydrate
(CaI₂·6H₂O)

Melting Point 779 °C[6] 779 °C (dehydrated)
42 °C (decomposes)

[4][10][11]

Boiling Point 1100 °C[6][7] 1100 °C[12] 160 °C[4]

Density 3.956 g/cm³[6][7] 2.55 g/cm³[1][4] N/A

Table 3: Solubility Data

Property
Anhydrous Calcium Iodide
(CaI₂)

Calcium Iodide Hydrate
(General)

Solubility in Water 64.6 g/100 mL (0 °C)[7][13] Freely soluble[4][10]

66 g/100 mL (20 °C)[7][13]

81 g/100 mL (100 °C)[7][13]

Solubility in Other Solvents
Soluble in acetone and

alcohols[7][13]

Slightly soluble in ethanol and

acetone[2][4]

Insoluble in ether[2][14] Soluble in methanol[2][10]
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Crystal Structure
Anhydrous calcium iodide possesses a rhombohedral crystal structure.[13] The hydrated forms,

such as CaI₂·6.5H₂O and CaI₂·4H₂O, have distinct crystal structures that have been

investigated.[15] The presence of water molecules in the crystal lattice significantly influences

the physical properties of the compound.

Experimental Protocols
The determination of the physical properties of calcium iodide hydrate involves standard

laboratory procedures for characterizing crystalline solids. Below are generalized

methodologies for key experiments.

Determination of Melting Point
The melting point of a hydrated salt can be determined using a capillary method with a melting

point apparatus.[16][17]

Methodology:

Sample Preparation: A small amount of the dry, powdered calcium iodide hydrate is packed

into a capillary tube to a height of 2-3 mm.[18] The tube must be sealed if the sample is

highly hygroscopic.[19]

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which contains a

heated block and a thermometer.[16]

Heating: The sample is heated at a controlled rate.[19] An initial rapid heating can be used to

determine an approximate melting point, followed by a slower heating rate (e.g., 1-2 °C per

minute) near the expected melting point for an accurate measurement.[16]

Observation: The temperature at which the first droplet of liquid appears and the temperature

at which the entire sample becomes liquid are recorded as the melting point range.[18] For a

hydrated salt, decomposition may be observed instead of a clear melting point.[4]
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Sample Preparation

Measurement

Dry and powder the
calcium iodide hydrate sample

Pack sample into a
capillary tube (2-3 mm height)

Seal tube if sample
is highly hygroscopic

Place capillary tube in
melting point apparatus

Heat at a controlled rate
(e.g., 1-2 °C/min near MP)

Observe sample through
the viewfinder

Record temperature range
from first liquid to complete melting

Click to download full resolution via product page

Diagram 1: Workflow for Melting Point Determination

Determination of Solubility
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The solubility of calcium iodide hydrate in water can be determined by measuring the

saturation temperature of solutions with known concentrations.[20][21]

Methodology:

Solution Preparation: A known mass of calcium iodide hydrate is dissolved in a known

volume of distilled water in a test tube.[21]

Dissolution: The solution is heated gently with stirring until all the solid has dissolved.[20]

Crystallization Point: The solution is then allowed to cool slowly with continuous stirring. The

temperature at which the first crystals appear is recorded as the saturation temperature for

that concentration.[20]

Data Analysis: This process is repeated for several different concentrations. The results are

used to construct a solubility curve by plotting solubility (in g/100 g of water) versus

temperature.[21]
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Solubility Curve Construction

Prepare solutions of known
concentration (mass of salt and water)

Heat each solution with stirring
until all salt dissolves

Cool the solution slowly
while stirring

Record the temperature at which
the first crystals appear (saturation point)

Repeat for multiple
concentrations

Plot solubility (g/100g water)
vs. saturation temperature

Click to download full resolution via product page

Diagram 2: Experimental Workflow for Solubility Determination

Determination of the Degree of Hydration
The number of water molecules per formula unit of calcium iodide can be determined by

gravimetric analysis.

Methodology:
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Initial Weighing: A clean, dry crucible is weighed accurately. A known mass of the hydrated

calcium iodide is added to the crucible and weighed again.[22]

Heating: The crucible containing the hydrate is heated gently at first, then more strongly, to

drive off the water of hydration.[23]

Cooling and Weighing: The crucible is cooled in a desiccator to prevent reabsorption of

moisture and then weighed.[22]

Constant Mass: The heating, cooling, and weighing steps are repeated until a constant mass

is achieved, indicating that all the water has been removed.[23]

Calculation: The mass of the water lost is determined by the difference between the initial

and final masses. From this, the moles of water and the moles of anhydrous calcium iodide

can be calculated to determine the formula of the hydrate.[22]

Gravimetric Analysis for Water of Hydration

Weigh a known mass of
calcium iodide hydrate

Heat the sample to
drive off water

Cool in a desiccator
and weigh

Repeat heating and cooling
until mass is constant

Calculate moles of water lost
and anhydrous salt

Determine the ratio of
moles of H₂O to moles of CaI₂

Click to download full resolution via product page

Diagram 3: Logical Flow for Determining the Formula of a Hydrate

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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